Cas no 1270284-15-5 ((1S)-5-bromoindan-1-ol)

• Product Name: (1S)-5-bromoindan-1-ol
• CAS No: 1270284-15-5
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD15529807
• CID: 4566202
• Update Time: 2025-08-05

(1S)-5-bromoindan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-5-BROMO-2,3-DIHYDRO-1H-INDEN-1-OL
• (1S)-5-Bromoindan-1-ol
• (1S)-5-bromo-2,3-dihydro-1H-inden-1-ol
• (S)-5-bromoindan-1-ol
• 1H-Inden-1-ol,5-bromo-2,3-dihydro-,(1S)-
• (S)-5-bromo-indan-1-ol
• (1S)-5-bromoindan-1-ol

• MDL： MFCD15529807
• Inchi： 1S/C9H9BrO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9,11H,1,4H2/t9-/m0/s1
• InChI Key： DRXIUUZVRAOHBS-VIFPVBQESA-N
• SMILES： BrC1C=CC2=C(C=1)CC[C@@H]2O

Computed Properties

• Exact Mass: 211.98368 g/mol
• Monoisotopic Mass: 211.98368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2
• Molecular Weight: 213.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1S)-5-bromoindan-1-ol

Chemical Profile: (1S)-5-Bromoindan-1-ol (CAS No. 1270284-15-5)

The compound (1S)-5-bromoindan-1-ol (CAS No. 1270284-15-5) is a versatile organic molecule with significant applications in the fields of pharmaceutical chemistry, materials science, and synthetic biology. This compound belongs to the indanol family, characterized by its indane skeleton with a bromine substituent at the 5-position and a hydroxyl group at the 1-position. The stereochemistry at the 1-position is specifically denoted as (S), which plays a crucial role in its chemical reactivity and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (1S)-5-bromoindan-1-ol through various routes, including asymmetric catalysis and biocatalytic processes. These methods not only enhance the yield but also improve the enantioselectivity of the product, making it highly suitable for use in chiral drug discovery programs. The compound's unique structure has been leveraged in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

In terms of chemical properties, (1S)-5-bromoindan-1-ol exhibits a melting point of approximately 98°C and a boiling point around 360°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various reaction conditions. The presence of the bromine atom at the 5-position introduces both electronic and steric effects, which can be exploited in designing selective reactions for drug intermediates.

One of the most notable applications of (1S)-5-bromoindan-1-ol is its role as a key intermediate in the synthesis of complex natural products and bioactive molecules. For instance, recent studies have demonstrated its utility in constructing polycyclic frameworks with intricate stereochemistry. Additionally, its ability to undergo oxidation, reduction, and coupling reactions has made it a valuable building block in medicinal chemistry.

From an environmental perspective, (1S)-5-bromoindan-1-ol has been assessed for its biodegradability and ecotoxicological impact. Studies indicate that under aerobic conditions, the compound undergoes moderate biodegradation, with key intermediates being identified through metabolomics analysis. These findings are crucial for ensuring sustainable practices in its production and disposal.

In conclusion, (1S)-5-bromoindan-1-ol (CAS No. 1270284-15-5) stands out as a pivotal molecule in modern organic synthesis. Its unique structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as an essential component in both academic and industrial settings. As research continues to uncover new facets of its potential, this compound is poised to play an even more significant role in driving innovation across multiple disciplines.